30-Oxopseudotaraxasterol

• Molecular Formula: C30H50O
• Molecular Weight: 426.7 g/mol
• InChI: InChI=1S/C30H50O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h11,20-25,31H,9-10,12-18H2,1-8H3/t20-,21-,22+,23-,24+,25-,27-,28-,29-,30-/m1/s1
• InChIKey: NGFFRJBGMSPDMS-GYFWYQEWSA-N

30-Oxopseudotaraxasterol Baseline Characterization

30-Oxopseudotaraxasterol, also known as 3β-Hydroxytaraxaster-20-en-30-al, is a pentacyclic triterpenoid with the molecular formula C30H48O2 and a molecular weight of 440.71 g/mol [1]. This natural product is isolated from species within the Asteraceae family, including Pulicaria canariensis ssp. lanata . As a triterpenoid, it belongs to a class of compounds noted for their structural complexity and diverse biological activities, which are of significant interest in drug discovery and chemical biology research [2].

Scaffold Pentacyclic triterpenoid research probe

Functional handle C-30 aldehyde for selective derivatization

Source context Isolated from Asteraceae; natural product studies

• [1] PubChem. (n.d.). Compound Summary for CID 131849190, 30-Oxopseudotaraxasterol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/131849190 View Source
• [2] Harvey, A. L. (2008). Natural products in drug discovery. Drug Discovery Today, 13(19-20), 894-901. https://doi.org/10.1016/j.drudis.2008.07.004 View Source

30-Oxopseudotaraxasterol Substitution Limitations

Substituting 30-Oxopseudotaraxasterol with a closely related triterpenoid, such as pseudotaraxasterol or taraxasterol, is not supported by evidence due to critical differences in structural features that are known to dictate biological activity. The presence of a specific aldehyde functional group at the C-30 position, rather than a methyl group as in its non-oxidized analogs, introduces a unique molecular recognition element . Within the broader class of pentacyclic triterpenoids, the C-30 position is a well-established site for functionalization that can dramatically alter interactions with biological targets, a principle supported by studies on other triterpenes where C-30 oxidation leads to distinct pharmacological profiles [1]. While direct comparative data for 30-Oxopseudotaraxasterol remains limited in the published literature, this established structure-activity relationship (SAR) principle indicates that generic substitution would introduce uncontrolled variables, making it an unacceptable practice for rigorous scientific investigation or industrial process development [2].

30-Oxopseudotaraxasterol

Pseudotaraxasterol (analog)

Functional group

C-30 aldehyde

C-30 methyl

Interaction profile

Hydrogen-bond acceptor; distinct molecular recognition

Largely hydrophobic; different target engagement

Synthetic utility

Reactive handle for mild derivatization

Requires harsh C-H activation; limited scope

Structural analog substitution may introduce uncontrolled SAR variables. C-30 oxidation state is critical for biological readout; generic interchange not supported by evidence.

• [1] Vil, V. A., et al. (2019). C-30 oxidation of pentacyclic triterpenoids. Natural Product Communications, 14(10), 1934578X19878922. https://doi.org/10.1177/1934578X19878922 View Source
• [2] Sheng, H., & Sun, H. (2011). Synthesis, biology and clinical significance of pentacyclic triterpenes: a multi-target approach to prevention and therapy of metabolic and vascular diseases. Natural Product Reports, 28(3), 543-593. https://doi.org/10.1039/C0NP00059K View Source

30-Oxopseudotaraxasterol Differentiation Guide

C-30 Aldehyde vs. Methyl Group

30-Oxopseudotaraxasterol is structurally differentiated from its close analog pseudotaraxasterol by the presence of an aldehyde group at the C-30 position, whereas pseudotaraxasterol contains a methyl group . This functionalization changes the molecular weight from 426.72 g/mol (pseudotaraxasterol) to 440.71 g/mol [1]. The conversion of a methyl group to an aldehyde introduces a polar, hydrogen-bond-accepting moiety that can significantly alter the compound's intermolecular interactions and biological target engagement [2].

C-30 Aldehyde vs Methyl

Supporting evidence

30-Oxopseudotaraxasterol vs Pseudotaraxasterol ΔMW 13.99, -CHO replaces -CH3

Key structural differentiation for oxidation studies

Molecular recognition element differs

Evidence Dimension	Molecular Structure and Weight
Target Compound Data	C30H48O2, MW = 440.71 g/mol, C-30 aldehyde group
Comparator Or Baseline	Pseudotaraxasterol: C30H50O, MW = 426.72 g/mol, C-30 methyl group
Quantified Difference	ΔMW = 13.99 g/mol; functional group change from -CH3 to -CHO
Conditions	N/A (structural comparison)

Why This Matters

This structural difference is a primary driver for selecting 30-Oxopseudotaraxasterol over pseudotaraxasterol for studies focused on the role of C-30 oxidation in biological activity or for use as a unique synthetic intermediate.

• [1] PubChem. (n.d.). Compound Summary for CID 131849190 (30-Oxopseudotaraxasterol) and CID 12315424 (Pseudotaraxasterol). Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Szakiel, A., Pączkowski, C., Pensec, F., & Bertsch, C. (2012). Fruit cuticular waxes as a source of biologically active triterpenoids. Phytochemistry Reviews, 11(2), 263-284. https://doi.org/10.1007/s11101-012-9241-9 View Source

C-30 Oxidation and Functional Diversity

While direct biological data for 30-Oxopseudotaraxasterol is sparse, its defining C-30 oxidation state is a recognized determinant of biological activity in the pentacyclic triterpenoid class. For instance, C-30 oxidation in other triterpene scaffolds has been shown to create novel pharmacophores and is controlled by specific cytochrome P450 enzymes (e.g., CYP72A63) to generate high-value compounds like glycyrrhizin [1]. Furthermore, a study on C-30-substituted lupane triterpenoids found that a derivative with a butyryloxycarbonyl group at C-30 exhibited high cytotoxicity with IC50 values ranging from 1.24 to 6.03 μM against various cancer cell lines, demonstrating the impact of C-30 modifications [2].

C-30 Oxidation Bioactivity

Class-level inference

IC50 1.24–6.03 µM Lupane triterpenoid derivatives; cancer cell lines

Supports cytotoxicity endpoint review; class-level context

Direct data for this compound limited

Evidence Dimension	Impact of C-30 Oxidation on Biological Activity
Target Compound Data	Contains a C-30 aldehyde group, a key modification site for functional diversity.
Comparator Or Baseline	Non-oxidized triterpenoids (e.g., pseudotaraxasterol) lack this functional handle for key interactions.
Quantified Difference	C-30 oxidation is a critical regioselectivity determinant in high-value triterpene biosynthesis [1]. C-30-modified lupane derivatives show IC50 values of 1.24–6.03 μM against cancer cells [2].
Conditions	Literature review of triterpenoid SAR and biosynthesis studies.

Why This Matters

This class-level evidence supports the rationale for procuring 30-Oxopseudotaraxasterol for research aimed at exploring C-30-mediated biological activities, as it is the specific oxidation state that distinguishes it from its parent scaffold.

• [1] Moses, T., Pollier, J., Thevelein, J. M., & Goossens, A. (2014). Bioengineering of plant (tri)terpenoids: from metabolic engineering of plants to synthetic biology in vivo and in vitro. New Phytologist, 202(1), 27-43. https://doi.org/10.1111/nph.12625 View Source
• [2] Khusnutdinova, E. F., et al. (2022). New 30-substituted derivatives of pentacyclic triterpenes: preparation, biological activity, and molecular docking study. Molecules, 27(16), 5139. https://doi.org/10.3390/molecules27165139 View Source

C-30 Aldehyde Synthetic Derivatization

The aldehyde functional group at C-30 in 30-Oxopseudotaraxasterol provides a reactive handle for selective chemical modifications that are not possible with its parent compound, pseudotaraxasterol. Aldehydes can undergo a variety of specific reactions, such as reductive amination to yield amine-containing derivatives, or oxidation to carboxylic acids, which can then be further conjugated. This contrasts with the chemically inert C-30 methyl group in pseudotaraxasterol, which would require harsh and non-selective C-H activation methods for functionalization . This enables the synthesis of a wider array of novel analogs and chemical probes for biological studies [1].

C-30 Aldehyde Reactivity

Supporting evidence

Reactive toward nucleophiles; mild oxidation/reduction possible vs inert C-30 methyl in pseudotaraxasterol

Enables selective semi-synthetic derivatization

Established aldehyde chemistry applies

Evidence Dimension	Chemical Reactivity at the C-30 Position
Target Compound Data	C-30 Aldehyde (-CHO): Reactive toward nucleophiles, can be reduced or oxidized under mild conditions.
Comparator Or Baseline	Pseudotaraxasterol: C-30 Methyl (-CH3): Chemically inert under standard derivatization conditions.
Quantified Difference	Qualitative difference in chemical accessibility for selective modification.
Conditions	N/A (based on established principles of organic functional group chemistry).

Why This Matters

This difference makes 30-Oxopseudotaraxasterol a valuable starting material for the semi-synthesis of novel triterpenoid derivatives, enabling medicinal chemistry campaigns and chemical biology studies that are not feasible with the parent compound.

• [1] Borkova, L., et al. (2018). Synthesis and cytotoxic activity of triterpenoid thiazoles derived from allobetulin, methyl betulonate, and betulonic acid. European Journal of Medicinal Chemistry, 150, 788-797. https://doi.org/10.1016/j.ejmech.2018.03.040 View Source

30-Oxopseudotaraxasterol Research and Industrial Applications

C-30 Oxidation in Triterpenoid Biology

This compound is ideal for research programs that aim to understand how oxidation at the C-30 position modulates the biological activity of the ursane-type triterpenoid scaffold. Its unique aldehyde group provides a distinct molecular probe for comparison with its non-oxidized analogs, pseudotaraxasterol and taraxasterol, to elucidate structure-activity relationships in cellular assays [1].

Semi-Synthesis of Triterpenoid Derivatives

Due to the reactive nature of the C-30 aldehyde group, 30-Oxopseudotaraxasterol serves as a versatile starting material for medicinal chemistry. It can be used to generate a focused library of C-30-modified derivatives (e.g., amines, oximes, carboxylic acids) to explore new chemical space and develop novel compounds with improved pharmacological properties [2].

Internal Standard for Natural Product Analysis

Given its unique molecular weight (440.71 g/mol) and specific fragmentation pattern in mass spectrometry, 30-Oxopseudotaraxasterol can be utilized as a reference standard for the development and validation of analytical methods (e.g., LC-MS, GC-MS) aimed at detecting and quantifying related triterpenoids in complex plant extracts or biological samples [3].

Application

Selection Property

Validation Focus

Triterpenoid SAR studies

C-30 aldehyde functional handle

Oxidation-dependent bioactivity profiling

Semi-synthetic derivatization

Aldehyde reactivity for mild conjugation

Derivative library feasibility and yield

Analytical reference standard

Distinct MS fragmentation and retention

Method specificity for plant extract analysis

• [1] Sheng, H., & Sun, H. (2011). Synthesis, biology and clinical significance of pentacyclic triterpenes: a multi-target approach to prevention and therapy of metabolic and vascular diseases. Natural Product Reports, 28(3), 543-593. https://doi.org/10.1039/C0NP00059K View Source
• [2] Borkova, L., et al. (2018). Synthesis and cytotoxic activity of triterpenoid thiazoles derived from allobetulin, methyl betulonate, and betulonic acid. European Journal of Medicinal Chemistry, 150, 788-797. https://doi.org/10.1016/j.ejmech.2018.03.040 View Source
• [3] Steinmann, D., & Ganzera, M. (2011). Recent advances on HPLC/MS in medicinal plant analysis. Journal of Pharmaceutical and Biomedical Analysis, 55(4), 744-757. https://doi.org/10.1016/j.jpba.2010.11.015 View Source